Cas no 828241-99-2 ({1-Methyl-5-(trifluoromethyl)-1H-benzimidazol-2-ylmethyl}amine)

• Product Name: {1-Methyl-5-(trifluoromethyl)-1H-benzimidazol-2-ylmethyl}amine
• CAS No: 828241-99-2
• MF: C₁₀H₁₀F₃N₃
• MW: 229.2017121315
• MDL: MFCD07374335
• CID: 716026
• Update Time: 2024-01-23

{1-Methyl-5-(trifluoromethyl)-1H-benzimidazol-2-ylmethyl}amine Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-2-methanamine,1-methyl-5-(trifluoromethyl)-
• [1-Methyl-5-(trifluoromethyl)-1h-benzimidazol-2-yl]methylamine
• 1H-Benzimidazole-2-methanamine,1-methyl-5-(trifluoromethyl)-(9CI)
• 1-METHYL-5-(TRIFLUOROMETHYL)-1H-BENZIMIDAZOL-2-YL]METHYLAMINE
• C-(1-Methyl-5-trifluoromethyl-1H-benzoimidazol-2-yl)-methylamine
• 1-Methyl-5-(trifluoromethyl)-1H-benzimidazole-2-methanamine (ACI)
• (1-Methyl-5-(trifluoromethyl)-1H-benzo[d]imidazol-2-yl)methanamine
• [1-Methyl-5-(trifluoromethyl)benzimidazol-2-yl]methanamine
• [[1-Methyl-5-(trifluoromethyl)-1H-benzimidazol-2-yl]methyl]amine
• {1-Methyl-5-(trifluoromethyl)-1H-benzimidazol-2-ylmethyl}amine

• MDL： MFCD07374335
• Inchi： 1S/C10H10F3N3/c1-16-8-3-2-6(10(11,12)13)4-7(8)15-9(16)5-14/h2-4H,5,14H2,1H3
• InChI Key： IDMFQDHIVDCRQN-UHFFFAOYSA-N
• SMILES： FC(C1C=C2N=C(CN)N(C2=CC=1)C)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2

Experimental Properties

• Density: 1.414
• Boiling Point: 335.32°C at 760 mmHg
• Flash Point: 156.596°C
• Refractive Index: 1.56

{1-Methyl-5-(trifluoromethyl)-1H-benzimidazol-2-ylmethyl}amine Security Information

• HazardClass：IRRITANT